- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
(3'->5')-cyclic dinucleotides and analogues
Cyclic dinucleotides, specifically (3'→5')-cyclic GMP-AMP (cGAMP), are a class of signaling molecules that play crucial roles in the innate immune response. These compounds form a central component of the cyclic GMP-AMP synthase (cGAS)-STING pathway, where cGAS recognizes and binds to double-stranded DNA or certain RNA-DNA hybrids, leading to the production of cGAMP. The subsequent binding of cGAMP to stimulator of interferon genes (STING) triggers downstream signaling cascades resulting in the activation of nuclear factor-κB (NF-κB), mitogen-activated protein kinases (MAPKs), and interferon regulatory factors (IRFs). This pathway is pivotal in activating innate immunity, enhancing antigen presentation, and regulating the immune response.
Structural analogues of cyclic dinucleotides can modulate this signaling pathway with varying efficiencies. They are utilized in research to explore the mechanisms underlying STING activation and its role in autoimmune diseases, cancer immunotherapy, and viral infections. These analogues are also being explored for therapeutic applications, including the development of novel antiviral drugs, immune stimulants, and cancer treatments. Their potential in enhancing or inhibiting innate immune responses makes them valuable tools in biotechnology and pharmaceutical research.
-
Cepharanthine: A Promising Lead in Chemical BiopharmaceuticalsCepharanthine: A Promising Lead in Chemical Biopharmaceuticals Introduction to Cepharanthine Cepharanthine, a natural alkaloid derived from the plant Carapichea ipecacuanha , has garnered significant attention in recent years as a potential lead compound in chemical biopharmaceuticals. This article delves into the discovery, synthesis, and biological activities of cepharanthine, highlighting its...
-
Biopharmaceutical Applications and Synthesis of Propanedioic Acid DerivativesBiopharmaceutical Applications and Synthesis of Propanedioic Acid Derivatives Introduction: Propanedioic acid, commonly known as malonic acid, is a dicarboxylic acid with the chemical formula C₂H₂O₄. Its derivatives have gained significant attention in the field of biopharmaceuticals due to their diverse applications in medicinal chemistry, drug delivery systems, and as precursors for various...
-
Praziquantel in Biopharmaceuticals: A Comprehensive Review of its Mechanism and ApplicationsPraziquantel in Biopharmaceuticals: A Comprehensive Review of its Mechanism and Applications Praziquantel is a highly effective anthelmintic agent that has revolutionized the treatment of schistosomiasis and other helminth infections. This article delves into the intricate details of its mechanism of action, applications in biopharmaceuticals, and its pivotal role in modern medicine. Introduction...
-
Piracetam in Neuropharmacology: Unlocking its Potential as a Cognitive EnhancerPiracetam in Neuropharmacology: Unlocking its Potential as a Cognitive Enhancer Introduction to Piracetam Piracetam, a synthetic nootropic agent belonging to the racetam family, has garnered significant attention in the field of neuropharmacology for its potential as a cognitive enhancer. Discovered in the 1960s, piracetam has been extensively studied for its effects on memory enhancement,...
-
Recent Advancements in Urea-Based Biopharmaceuticals: A Review of Therapeutic Applications and Synthesis MethodsRecent Advancements in Urea-Based Biopharmaceuticals: A Review of Therapeutic Applications and Synthesis Methods Introduction to Urea-Based Biopharmaceuticals Urea-based biopharmaceuticals have emerged as a critical class of compounds in modern medicine, offering diverse therapeutic applications across various disease states. These molecules are characterized by their urea moiety, which plays a...
